Cas no 1353958-79-8 ((2-Chloropyridin-4-yl)(piperazin-1-yl)methanone hydrochloride)

• Product Name: (2-Chloropyridin-4-yl)(piperazin-1-yl)methanone hydrochloride
• CAS No: 1353958-79-8
• MF: C₁₀H₁₃Cl₂N₃O
• MW: 262.135720014572
• CID: 2091276
• PubChem ID: 66570251
• Update Time: 2025-05-20

(2-Chloropyridin-4-yl)(piperazin-1-yl)methanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Chloropyridin-4-yl)(piperazin-1-yl)methanone hydrochloride
• AKOS024464350
• (2-Chloropyridin-4-yl)(piperazin-1-yl)methanonehydrochloride
• 1353958-79-8
• 1-(2-CHLOROPYRIDINE-4-CARBONYL)PIPERAZINE HYDROCHLORIDE
• DB-234787
• (2-Chloro-pyridin-4-yl)-piperazin-1-yl-methanone hydrochloride
• (2-chloropyridin-4-yl)-piperazin-1-ylmethanone;hydrochloride
• GS3514

• MDL： MFCD21098979
• Inchi： 1S/C10H12ClN3O.ClH/c11-9-7-8(1-2-13-9)10(15)14-5-3-12-4-6-14;/h1-2,7,12H,3-6H2;1H
• InChI Key： GOASJNPICFHTQA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(N1CCNCC1)=O.Cl

Computed Properties

• Exact Mass: 261.0435674g/mol
• Monoisotopic Mass: 261.0435674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.2Ų

Additional information on (2-Chloropyridin-4-yl)(piperazin-1-yl)methanone hydrochloride

Introduction to (2-Chloropyridin-4-yl)(piperazin-1-yl)methanone hydrochloride (CAS No. 1353958-79-8)

(2-Chloropyridin-4-yl)(piperazin-1-yl)methanone hydrochloride, with the CAS number 1353958-79-8, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its versatile applications in drug discovery and development, particularly in the synthesis of novel therapeutic agents. The molecular structure of this compound features a combination of a chloropyridine moiety and a piperazine group, which are both well-known for their pharmacological properties.

The chloropyridine ring, specifically the 2-chloro derivative, is a common structural motif in many bioactive molecules. It is known for its ability to interact with various biological targets, making it a valuable component in medicinal chemistry. The presence of the chlorine atom enhances the electrophilicity of the ring, facilitating further functionalization and leading to the development of more complex and potent derivatives.

On the other hand, the piperazine moiety is another crucial pharmacophore in this compound. Piperazine derivatives are widely recognized for their broad spectrum of biological activities, including antipsychotic, antihistaminic, and antiparasitic effects. The incorporation of piperazine into drug molecules often improves solubility and bioavailability, which are critical factors in pharmaceutical design.

The hydrochloride salt form of (2-chloropyridin-4-yl)(piperazin-1-yl)methanone enhances the stability and solubility of the compound, making it more suitable for various pharmaceutical applications. This salt form is particularly useful in formulation development, where stability and dissolution rate are paramount.

Recent research has highlighted the potential of (2-chloropyridin-4-yl)(piperazin-1-yl)methanone hydrochloride as a key intermediate in the synthesis of small-molecule inhibitors targeting various therapeutic pathways. For instance, studies have demonstrated its utility in developing compounds that modulate enzyme activity relevant to neurological disorders. The ability to fine-tune the pharmacological properties of this compound by modifying its structure has opened new avenues for drug discovery.

In addition to its role in central nervous system (CNS) drug development, (2-chloropyridin-4-yl)(piperazin-1-yl)methanone hydrochloride has shown promise in oncology research. The combination of chloropyridine and piperazine functionalities provides a scaffold that can interact with multiple targets involved in cancer progression. Preclinical studies have indicated that derivatives of this compound exhibit inhibitory effects on kinases and other enzymes implicated in tumor growth and survival.

The synthesis of (2-chloropyridin-4-yl)(piperazin-1-yl)methanone hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic strategies are essential for producing sufficient quantities of the compound for both research and commercial purposes.

The pharmacokinetic properties of (2-chloropyridin-4-yl)(piperazin-1-yl)methanone hydrochloride are also an area of active investigation. Understanding how the body processes this compound is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Pharmacokinetic studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for determining appropriate dosing regimens.

One notable aspect of (2-chloropyridin-4-yl)(piperazin-1-yl)methanone hydrochloride is its potential as a lead compound for further derivatization. By modifying specific atoms or functional groups within its structure, researchers can generate libraries of compounds with tailored biological activities. High-throughput screening techniques have been utilized to identify derivatives with enhanced potency and selectivity against specific disease targets.

The role of computational chemistry in designing and optimizing derivatives of (2-chloropyridin-4-yl)(piperazin-1-yl)methanone hydrochloride cannot be overstated. Molecular modeling tools have enabled researchers to predict the binding modes of this compound with biological targets, thereby guiding the design of more effective inhibitors. These computational approaches complement experimental efforts by providing rapid assessments of structural modifications.

In conclusion, (2-chloropyridin-4-yl)(piperazin-1-yl)methanone hydrochloride is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable building block for synthesizing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and improve our understanding of its pharmacological properties, ensuring its continued relevance in drug discovery efforts.